N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide

• IUPAC Name: N-(3-hydroxyphenyl)-2-quinolin-2-ylsulfanylacetamide
• InChI: InChI=1S/C17H14N2O2S/c20-14-6-3-5-13(10-14)18-16(21)11-22-17-9-8-12-4-1-2-7-15(12)19-17/h1-10,20H,11H2,(H,18,21)
• InChI Key: CZEWZFVDXCSGLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)SCC(=O)NC3=CC(=CC=C3)O
• Molecular Formula: C17H14N2O2S
• Molecular Weight: 310.4 g/mol

Description

N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide, also known as HQA, is a chemical compound that has been studied for its potential therapeutic applications. HQA is a small molecule that can be synthesized in the laboratory using various methods.

Mechanism of Action

The mechanism of action of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been shown to induce apoptosis in cancer cells and have potential therapeutic applications in cancer therapy. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of various signaling pathways. Inhibition of PKC has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Biochemical and Physiological Effects:
N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis, as mentioned earlier. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective effects in animal models of neurodegenerative diseases. Additionally, N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been shown to have antiviral activity against various viruses, including HIV and hepatitis C virus.

Advantages and Limitations for Lab Experiments

N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has several advantages for lab experiments, including its small molecular weight, which allows for easy penetration of cell membranes and access to intracellular targets. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide is also stable and can be synthesized in large quantities, making it a suitable candidate for drug development. However, there are also limitations to using N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide. One potential direction is the development of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide-based drugs for the treatment of cancer, neurodegenerative diseases, and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide and its potential toxicity. Finally, the development of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide analogs with improved pharmacological properties may also be a promising direction for future research.
Conclusion:
In conclusion, N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide is a small molecule that has been studied for its potential therapeutic applications in various fields of research. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide can be synthesized using various methods and has been shown to have anticancer, neuroprotective, and antiviral activity. However, further studies are needed to fully understand the mechanism of action of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide and its potential toxicity. The development of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide-based drugs and analogs may have promising applications in the treatment of various diseases.

Synthesis Methods

N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide can be synthesized using various methods, including the reaction of 2-chloroquinoline with 3-hydroxybenzaldehyde followed by thioacetamide or the reaction of 2-aminopyridine with 3-hydroxybenzaldehyde followed by thioacetic acid. The synthesis of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide is a multistep process that requires careful attention to detail to obtain a pure and high-quality product.

Scientific Research Applications

N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been studied for its potential therapeutic applications in various fields of research, including cancer, neurodegenerative diseases, and infectious diseases. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been studied for its potential antiviral activity against various viruses, including HIV and hepatitis C virus.